4-Cyclohexanecarboxamidopiperidine
Overview
Description
4-Cyclohexanecarboxamidopiperidine (4-CPP) is a chemical compound that has been extensively studied for its potential use in scientific research. It is a derivative of piperidine and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-Cyclohexanecarboxamidopiperidine is complex and involves the modulation of various neurotransmitters in the brain. It has been found to act as a dopamine and serotonin reuptake inhibitor, leading to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels has been associated with the antidepressant and antipsychotic effects of 4-Cyclohexanecarboxamidopiperidine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Cyclohexanecarboxamidopiperidine are wide-ranging and have been extensively studied. It has been found to have anxiolytic, antidepressant, and antipsychotic effects in animal models. Additionally, it has been found to improve cognitive function and memory in animal studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-Cyclohexanecarboxamidopiperidine in lab experiments is its well-established synthesis method and high purity. This ensures that the results obtained from experiments are reliable and reproducible. However, one limitation of using 4-Cyclohexanecarboxamidopiperidine in lab experiments is its potential toxicity. Studies have found that high doses of 4-Cyclohexanecarboxamidopiperidine can lead to liver toxicity and other adverse effects.
Future Directions
There are several future directions for the study of 4-Cyclohexanecarboxamidopiperidine. One area of research is the development of new derivatives of 4-Cyclohexanecarboxamidopiperidine with improved pharmacological properties. Additionally, the potential use of 4-Cyclohexanecarboxamidopiperidine in the treatment of other neurological and psychiatric disorders, such as anxiety and addiction, is an area of interest. Finally, the study of the long-term effects of 4-Cyclohexanecarboxamidopiperidine on the brain and body is an important area of research for the future.
Conclusion:
In conclusion, 4-Cyclohexanecarboxamidopiperidine is a chemical compound that has been extensively studied for its potential use in scientific research. It has a well-established synthesis method and has been found to have a wide range of biochemical and physiological effects. While there are limitations to its use in lab experiments, the potential applications of 4-Cyclohexanecarboxamidopiperidine in the treatment of neurological and psychiatric disorders make it an important area of research for the future.
Scientific Research Applications
4-Cyclohexanecarboxamidopiperidine has been used extensively in scientific research due to its potential as a pharmacological tool. It has been found to interact with various receptors in the central nervous system, including the dopamine and serotonin receptors. This interaction has been studied for its potential use in the treatment of various neurological and psychiatric disorders, such as schizophrenia and depression.
properties
IUPAC Name |
N-piperidin-4-ylcyclohexanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O/c15-12(10-4-2-1-3-5-10)14-11-6-8-13-9-7-11/h10-11,13H,1-9H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUJTUJNVNBZXGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NC2CCNCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>31.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49641764 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-Cyclohexanecarboxamidopiperidine | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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